Cas no 5245-72-7 (N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide)
5245-72-7 structure
Product Name:N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
CAS No:5245-72-7
MF:C16H11N3O4S2
MW:373.406240701675
CID:1577251
PubChem ID:2837014
Update Time:2025-04-21
N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
- 2-thiophenecarboxamide, N,N'-(4-nitro-1,3-phenylene)bis-
- N,N'-(4-Nitro-1,3-phenylene)dithiophene-2-carboxamide
- N-[4-nitro-3-(thiophene-2-carbonylamino)phenyl]thiophene-2-carboxamide
- STK448123
- N-[2-NITRO-5-(THIOPHENE-2-AMIDO)PHENYL]THIOPHENE-2-CARBOXAMIDE
- CBMicro_015233
- N,N'-(4-nitro-1,3-phenylene)di(2-thiophenecarboxamide)
- N,N'-(4-Nitro-1,3-phenylene)di(thiophene-2-carboxamide)
- 5245-72-7
- BIM-0015238.P001
- Cambridge id 5245727
- DTXSID30385493
- AKOS003243750
-
- Inchi: 1S/C16H11N3O4S2/c20-15(13-3-1-7-24-13)17-10-5-6-12(19(22)23)11(9-10)18-16(21)14-4-2-8-25-14/h1-9H,(H,17,20)(H,18,21)
- InChI Key: BBAOZJNAOZOBIL-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1C(=CC=C(C=1)NC(C1=CC=CS1)=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 373.01923
- Monoisotopic Mass: 373.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 161Ų
Experimental Properties
- Density: 1.569
- Boiling Point: 425.3°C at 760 mmHg
- Flash Point: 211°C
- Refractive Index: 1.768
- PSA: 101.34
N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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